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Compound of Interest

Compound Name:
(R)-3-Aminopiperidine

dihydrochloride

Cat. No.: B044878 Get Quote

Technical Guide: (R)-3-Aminopiperidine
Dihydrochloride Safety and Handling
For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for chemical reagents is paramount. This guide provides a

detailed overview of the safety data for (R)-3-Aminopiperidine dihydrochloride (CAS RN:

334618-23-4), a key intermediate in pharmaceutical synthesis.[1]

Product Identification
Product Name (R)-3-Aminopiperidine dihydrochloride[1]

Synonyms
(R)-piperidin-3-amine dihydrochloride, (R)-3-

Piperidinamine dihydrochloride[1][2]

CAS Number 334618-23-4[1][3]

Molecular Formula C5H14Cl2N2[1]

Molecular Weight 173.08 g/mol [3][4]

Structure

Hazard Identification and GHS Classification
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(R)-3-Aminopiperidine dihydrochloride is classified as a hazardous substance.[2][5] The

GHS classification is summarized below:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[2]

[5]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[2][5]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[1][5]

Specific target organ toxicity —

Single exposure
3

H335: May cause respiratory

irritation[1][2][5]

Signal Word: Danger[2][3]

Hazard Pictograms:

GHS05: Corrosion[6]

GHS07: Exclamation Mark[6]

Toxicological Information
Quantitative toxicological data for (R)-3-Aminopiperidine dihydrochloride is limited in the

provided safety data sheets.

Toxicity Metric Value Species Route

LD50 (as free base)
547.68 mg/kg

(Predicted)
Rat Oral[1]

ATEmix (oral) 500 mg/kg Oral[1]

Note: The provided LD50 value is a prediction and should be interpreted with caution. Detailed

experimental protocols for these toxicological studies are not available in the provided
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documentation. Further literature search in toxicological databases is recommended for in-

depth studies.

Physical and Chemical Properties
A summary of the key physical and chemical properties is provided below.

Property Value

Appearance Solid[3]

Melting Point 190-195 °C[3] / 205-209 °C[6]

Flash Point 100.1 °C (Estimated)[1][6]

Solubility

Soluble in water. Partially soluble in

Dichloromethane, methanol and isopropyl

alcohol.[1]

Partition coefficient: n-octanol/water 2.789[1]

Optical Activity [α]/D -2.0±0.5°, c = 1 in H2O[3]

Handling Precautions and Personal Protective
Equipment (PPE)
Proper handling and the use of appropriate personal protective equipment are crucial to

minimize exposure and ensure laboratory safety.

Engineering Controls
Use in a well-ventilated place.[1][2]

Local exhaust ventilation is preferred to control airborne dust.[1]

Ensure eyewash stations and safety showers are in close proximity to the workstation.[1]

Personal Protective Equipment
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PPE Specifications

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) approved standards.[2]

Skin Protection

Wear protective gloves and impervious clothing.

The selected gloves must satisfy the

specifications of EU Directive 89/686/EEC and

the standard EN 374.[1][2]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with

appropriate cartridges (e.g., NIOSH (US) or

CEN (EU) approved).[2][4]

General Hygiene Measures
Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke when using this product.[1][2]

Take off contaminated clothing and wash it before reuse.[1][2]

Emergency Procedures
A systematic approach to handling emergencies is critical. The following diagram outlines the

general workflow for responding to accidental exposure or release.
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General Emergency Response Workflow

Accidental Exposure

First Aid Measures

Medical Attention

Accidental Release (Spill)

Spill Cleanup Procedure

Inhalation

Move to fresh air.
If breathing is difficult, give oxygen.

If inhaled

Skin Contact

IMMEDIATELY remove contaminated clothing.
Rinse skin with plenty of water.

If on skin

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

If in eyes

Ingestion

Rinse mouth.
Do NOT induce vomiting.

If swallowed

Seek immediate medical advice/attention.
Show Safety Data Sheet to the doctor.

Spill Occurs

Ensure adequate ventilation.
Avoid dust formation.

Wear appropriate PPE
(respirator, gloves, eye protection).

Contain spill.
Use inert absorbent material.

Collect spillage in a labeled container
for disposal.

Wash spill site after material pickup is complete.

Click to download full resolution via product page
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Caption: General Emergency Response Workflow for (R)-3-Aminopiperidine
Dihydrochloride.

Storage and Stability
Storage Conditions: Store in a cool, dry, and well-ventilated place.[2][4] Keep the container

tightly closed when not in use.[1] The material is hygroscopic and should be stored under an

inert gas.[1]

Stability: Stable under recommended storage conditions.[1]

Incompatible Materials: Oxidizing agents.[1]

Conditions to Avoid: Heat, flames, sparks, high temperatures, dust generation, and humid

conditions.[1][6]

Hazardous Decomposition Products: Thermal decomposition may produce carbon

monoxide, carbon dioxide, nitrogen oxides, and hydrogen chloride gas.[1]

Fire-Fighting Measures
Extinguishing Media: Use dry chemical powder, carbon dioxide, alcohol-resistant foam, or

water spray.[1][4]

Specific Hazards: Emits toxic fumes under fire conditions.[1] Vapors may form explosive

mixtures in confined spaces.[1]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1][4]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations.[1] Offer surplus and non-recyclable solutions to a licensed disposal company.[4]

This technical guide provides a comprehensive overview of the safety and handling information

for (R)-3-Aminopiperidine dihydrochloride based on available Safety Data Sheets. For a
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deeper understanding of its reactivity and toxicological profile, consulting peer-reviewed

scientific literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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